Cas no 18520-88-2 (Hypoxanthine, 9-b-D-xylopyranosyl- (8CI))

• Product Name: Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
• CAS No: 18520-88-2
• MF: C₁₀H₁₂N₄O₅
• MW: 268.226081848145
• CID: 204343
• PubChem ID: 135478715
• Update Time: 2025-04-19

Hypoxanthine, 9-b-D-xylopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
• 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purin-6-one
• 2-[6-(amino-nitroso-methylidene)-1H-purin-9-yl]-5-(hydroxymethyl)oxola ne-3,4-diol
• SCHEMBL6683094
• NSC107180
• MLS002703957
• CHEMBL1887730
• 9-Pentopyranosyl-9H-purin-6-ol
• DTXSID10939938
• 18520-78-0
• SMR001570669
• NSC-110732
• NSC-107180
• NSC110732
• 18520-88-2

• Inchi： 1S/C10H12N4O5/c15-4-1-19-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)
• InChI Key： UKUBRHKAZHFGHP-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC2C(NC=NC1=2)=O)O)O)O

Computed Properties

• Exact Mass: 268.08086
• Monoisotopic Mass: 268.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.2
• LogP: -2.26890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines